![molecular formula C19H20N4O2 B2500786 N-(2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)-2-(o-tolyloxy)acetamide CAS No. 1448028-25-8](/img/structure/B2500786.png)
N-(2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)-2-(o-tolyloxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound "N-(2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)-2-(o-tolyloxy)acetamide" is a chemically synthesized molecule that may be related to various acetamide compounds discussed in the provided papers. These papers describe the synthesis and biological evaluation of acetamide derivatives with potential applications in medicinal chemistry, such as opioid agonists and antiallergic agents .
Synthesis Analysis
The synthesis of related acetamide compounds typically involves the formation of an amide bond between an acyl group and an amine. For instance, in the synthesis of kappa-opioid agonists, N-acyl, N-alkyl, and amino functions were explored, and various substituents were introduced at specific positions to optimize biological activity . Similarly, the synthesis of antiallergic agents involved indolization under Fischer conditions, followed by the Japp-Klingemann method and amidification through condensation reactions . These methods could potentially be applied to the synthesis of "this compound" with appropriate modifications to the starting materials and reaction conditions.
Molecular Structure Analysis
The molecular structure of acetamide derivatives is crucial for their biological activity. The papers describe the importance of the substituents on the acetamide moiety and their stereochemistry. For example, the introduction of substituted-aryl groups at specific positions led to the discovery of potent kappa-opioid agonists . The molecular structure of "this compound" would likely influence its biological properties, and computational methods such as DFT quantum chemical calculations could be used to study its tautomeric equilibrium, as was done for other heterocyclic compounds .
Chemical Reactions Analysis
The chemical reactivity of acetamide derivatives can involve various reactions, such as cyclizations and condensations. For instance, N-(thieno[2,3-b]pyridin-3-yl)cyanoacetamides underwent nonselective reactions with 2-(arylmethylidene)malononitriles to form different heterocyclization products . The reactivity of "this compound" could similarly be explored to generate novel heterocyclic structures with potential biological activities.
Physical and Chemical Properties Analysis
The physical and chemical properties of acetamide derivatives, such as solubility, melting point, and stability, are important for their practical applications. The papers do not provide detailed information on these properties; however, they do mention the confirmation of structures using spectroscopic methods like NMR, IR, and MS . These techniques could also be used to characterize the physical and chemical properties of "this compound".
Scientific Research Applications
Coordination Chemistry and Antioxidant Activity
Compounds related to the specified chemical, particularly pyrazole-acetamide derivatives, have been synthesized and utilized to construct novel Co(II) and Cu(II) coordination complexes. These complexes were characterized by infrared spectrophotometry (IR), nuclear magnetic resonance spectroscopy (NMR), and electrospray ionization-mass spectrometry (ESI-MS). The structural analysis revealed their potential in forming supramolecular architectures through hydrogen bonding interactions. Additionally, these compounds exhibited significant antioxidant activity, assessed through various in vitro methods such as DPPH, ABTS, and FRAP assays (Chkirate et al., 2019).
Anticancer Applications
Synthetic efforts have also led to the creation of novel pyrazolo[3,4-b]pyridine derivatives through condensation reactions. These derivatives have been screened for anticancer activity against multiple human cancer cell lines, identifying compounds with promising efficacy. This highlights the potential of these compounds as therapeutic agents in cancer treatment (Nagender et al., 2016).
Alzheimer's Disease Research
Another significant application includes the synthesis of 2-(piperazin-1-yl)N-(1H-pyrazolo[3,4-b]pyridin-3-yl)acetamides, which have been identified as potent inhibitors of acetylcholinesterase (AChE) and amyloid β aggregation. These compounds demonstrate a multifunctional therapeutic approach, potentially offering benefits for treating Alzheimer's disease by inhibiting key processes involved in the disease's pathology (Umar et al., 2019).
Material Science
In the realm of material science, certain pyrazolopyridine derivatives have been developed for their application in polymer light-emitting diodes (PLEDs). The synthesis of novel organic compounds, such as those containing pyrazolyl and pyridine groups, has led to the creation of heteroleptic iridium(III) complexes. These complexes exhibit high thermal stability and amorphous characteristics, making them suitable for use as phosphorescent dopants in PLEDs, thereby enhancing the devices' performance (Tang et al., 2014).
properties
IUPAC Name |
2-(2-methylphenoxy)-N-[2-(3-pyridin-2-ylpyrazol-1-yl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O2/c1-15-6-2-3-8-18(15)25-14-19(24)21-11-13-23-12-9-17(22-23)16-7-4-5-10-20-16/h2-10,12H,11,13-14H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSECXNDWYZNQEY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCC(=O)NCCN2C=CC(=N2)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.